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Compound of Interest

3,4-Dihydroxy-5-
Compound Name:
nitrobenzaldehyde

Cat. No.: B193609

This guide provides immediate, essential safety and logistical information for handling 3,4-
Dihydroxy-5-nitrobenzaldehyde (CAS No: 116313-85-0) in a laboratory setting. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Hazard Identification and Classification

3,4-Dihydroxy-5-nitrobenzaldehyde is classified with the following hazards:

Acute toxicity (Oral), Category 4: Harmful if swallowed.[1][2][3]

Serious eye damage, Category 1: Causes serious eye damage.[1][3]

Skin sensitization, Category 1: May cause an allergic skin reaction.[1][3]

Skin corrosion/irritation, Category 2: Causes skin irritation.[2]
Signal Word: Danger[1]

Hazard Statements:

o H302: Harmful if swallowed.[1][2][3]

e H315: Causes skin irritation.[2]
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e H317: May cause an allergic skin reaction.[1][3]
e H318: Causes serious eye damage.[1][3]

o H319: Causes serious eye irritation.[2]

Physical and Chemical Properties

The quantitative data for 3,4-Dihydroxy-5-nitrobenzaldehyde are summarized in the table

below.

Property Value Source
Molecular Formula C7HsNOs [3]
Molecular Weight 183.12 g/mol [2][3]
Appearance Yellow crystalline powder [1114]
Melting Point 141.7 °C to 149.0 °C [11[4]
Boiling Point 310.9 °C at 760 mmHg [1]
Flash Point 141.1 °C [1]
Solubility in Water 2113 mg/L at 20 °C [1]
Partition Coefficient (log Pow) 1.23at24°C [1]
Density 1.7 g/cm3 at 20 °C [1]

Operational and Disposal Plans

The following sections provide step-by-step guidance for the safe handling and disposal of 3,4-
Dihydroxy-5-nitrobenzaldehyde.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following equipment must
be worn when handling this chemical.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).
[1][5] A face shield is required
when there is a significant
splash hazard.[6][7]

To protect against splashes
and dust that can cause

serious eye damage.[1]

Skin Protection

Chemical-resistant gloves
(e.g., Neoprene, Butyl rubber)
inspected prior to use.[8][9] A
lab coat is mandatory.[7] For
larger quantities, consider an
acid-resistant apron and
fire/flame resistant, impervious
clothing.[1][7][9]

To prevent skin contact, which
can cause irritation and allergic

reactions.[1][2]

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[10] If dusts are
generated and exposure limits
may be exceeded, a full-face
respirator with an appropriate
particulate filter is required.[1]
[51[11]

To prevent inhalation of the
powder. Avoid breathing dust.
[2][10]

Footwear

Closed-toed shoes are
required at all times in the

laboratory.[7]

To protect feet from spills.

Experimental Workflow: Safe Handling Protocol

The following workflow outlines the procedural steps for safely handling 3,4-Dihydroxy-5-

nitrobenzaldehyde from preparation to waste disposal.
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Workflow for Safe Handling of 3,4-Dihydroxy-5-nitrobenzaldehyde

Preparation Emergency Procedures

1. Area Preparation Spill: Evacuate, ventilate.
Ensure fume hood is operational. Collect dry material without creating dust.
Clear workspace of clutter. Place in a sealed container for disposal.

2. Assemble PPE

Don appropriate gloves, lab coat, Exposure: Refer to First Aid Measures.
and safety goggles.

3. Weighing
Weigh the solid compound in the
fume hood to avoid dust inhalation.

perimentation

4. Solubilization
Add solvent slowly to the solid.
Keep the container closed when not in use.

5. Reaction
Perform all manipulations within the fume hood.
Avoid eating, drinking, or smoking.

Cleanup & Disposal

6. Decontamination
Clean all equipment and surfaces
with appropriate solvent.

7. Waste Disposal
Dispose of contaminated PPE and chemical

waste in a designated, labeled container
according to institutional and local regulations.

8. Final Steps
Remove PPE and wash hands thoroughly
with soap and water.

Click to download full resolution via product page

Caption: Safe handling workflow for 3,4-Dihydroxy-5-nitrobenzaldehyde.
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First Aid Measures

Immediate action is required in case of exposure.

Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse with water for several
minutes.[1] Remove contact lenses if present
and easy to do.[1][2] Continue rinsing for at
least 15 minutes and seek immediate medical
attention.[1][10]

Skin Contact

Take off contaminated clothing immediately.[1]
Wash the affected area with plenty of soap and
water.[2][10] If skin irritation or a rash occurs,
get medical help.[1] Wash contaminated

clothing before reuse.[1][11]

Rinse mouth with water.[1][2] Do not induce

Ingestion vomiting. Call a poison center or doctor if you
feel unwell.[2]
Move the person into fresh air.[1][5] If breathing
) is difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration.[5] Seek medical advice if

you feel unwell.[2]

Storage and Disposal Plan

Storage:

» Store in the original, tightly closed container.[2]

o Keep in a dry, well-ventilated place.[2][10]

« Avoid direct sunlight, air contact, and moisture.[2]

Disposal:
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» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1][2][11]

e Do not let the product enter drains.[11] Contaminated work clothing should not be allowed
out of the workplace.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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